Cas no 1007794-21-9 (2-ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one)

• Product Name: 2-ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one
• CAS No: 1007794-21-9
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5380926
• Update Time: 2025-11-01

2-ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4,5-Dihydro-5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-1H-pyrazol-1-yl]-2-ethyl-1-butanone
• 2-ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one

• Inchi： 1S/C22H26N2O3/c1-4-15(5-2)22(26)24-20(18-8-6-7-9-21(18)25)14-19(23-24)16-10-12-17(27-3)13-11-16/h6-13,15,20,25H,4-5,14H2,1-3H3
• InChI Key： QMNSHSMCIZMPKS-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CC=C2O)CC(C2=CC=C(OC)C=C2)=N1)(=O)C(CC)CC

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.0±55.0 °C(Predicted)
• pka: 9.79±0.35(Predicted)

Additional information on 2-ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one

Introduction to 2-Ethyl-1-[5-(2-Hydroxyphenyl)-3-(4-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-1-Yl]Butan-1-One (CAS No. 1007794-21-9)

2-Ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one (CAS No. 1007794-21-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones and is characterized by its unique structural features, including a pyrazole ring, a hydroxyphenyl group, and a methoxyphenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrazolone scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the hydroxyphenyl and methoxyphenyl groups further enhances the compound's pharmacological profile by modulating its interactions with biological targets. Recent studies have highlighted the potential of this compound in various therapeutic areas, making it a subject of ongoing research and development.

In the context of medicinal chemistry, the pyrazolone core has been extensively studied for its ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The hydroxyphenyl group is known to enhance the compound's binding affinity to these enzymes, while the methoxyphenyl group improves its solubility and bioavailability. These properties collectively contribute to the compound's efficacy and safety profile.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions of 2-Ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one. Molecular docking studies have shown that this compound can effectively bind to specific protein targets, such as COX enzymes and other inflammatory mediators. These findings have provided valuable insights into the mechanism of action and potential therapeutic applications of this compound.

Moreover, preclinical studies have demonstrated that 2-Ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one exhibits potent anti-inflammatory effects in both in vitro and in vivo models. For instance, it has been shown to reduce inflammation in animal models of arthritis and other inflammatory diseases. These results suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also explored the potential of this compound in other therapeutic areas. For example, studies have indicated that 2-Ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one may have antitumor effects by inhibiting cancer cell proliferation and inducing apoptosis. These findings open up new avenues for its application in cancer therapy.

The safety profile of 2-Ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one is another critical aspect that has been investigated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 2-Ethyl-1-[5-(2-hydroxyphenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]butan-1-one (CAS No. 1007794-21-9) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its biological activities and therapeutic potential.